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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B3420689 Get Quote

An In-depth Technical Guide to L-Lysine Hydrate: Chemical Properties, Structure, and

Analysis

Introduction
L-Lysine is an essential α-amino acid, meaning it cannot be synthesized de novo by the human

body and must be obtained through diet or supplementation.[1][2] It serves as a fundamental

building block for protein synthesis and is crucial for numerous physiological processes,

including collagen formation, carnitine production, and calcium absorption.[1][2][3] In its solid

form, L-Lysine has a strong propensity to incorporate water, most commonly forming L-Lysine

monohydrate (C₆H₁₄N₂O₂·H₂O), the focus of this guide.[4][5] This hydrated form is often

preferred in various applications due to its stability.[6][7]

This document provides a comprehensive overview of the chemical properties, structure, and

analytical methodologies for L-Lysine hydrate, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
L-Lysine hydrate is typically a white to off-white or pale yellow crystalline powder.[3][6][8] It is

highly soluble in water but insoluble in common neutral solvents like ethanol and ether.[9][10]

[11] The compound is stable under recommended storage conditions (room temperature or 2-

8°C, sealed, away from moisture) but is incompatible with strong oxidizing agents, acids, and

alkalis.[9][12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3420689?utm_src=pdf-interest
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://swolverine.com/blogs/blog/lysine-benefits
https://en.wikipedia.org/wiki/Lysine
https://swolverine.com/blogs/blog/lysine-benefits
https://en.wikipedia.org/wiki/Lysine
https://cymitquimica.com/cas/39665-12-8/
https://discovery.ucl.ac.uk/id/eprint/1497099/1/Williams%20et%20al%202016%20Identification%20and%20Crystal%20Structure%20Determination%20of%20New%20Hydrate%20Phases%20.pdf
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.5b12420
https://www.chemimpex.com/products/07263
https://patents.google.com/patent/JP2000256290A/en
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://cymitquimica.com/cas/39665-12-8/
https://www.chemimpex.com/products/07263
https://www.thermofisher.com/order/catalog/product/303341000
https://www.sigmaaldrich.com/US/en/product/mm/112233
https://www.drugfuture.com/chemdata/lysine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4492106.htm
https://www.sigmaaldrich.com/US/en/product/mm/112233
https://www.merckmillipore.com/IN/en/product/L-Lysine-monohydrate,MDA_CHEM-112233
https://file.medchemexpress.com/batch_PDF/HY-W015370/L-Lysine-hydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The key chemical and physical properties of L-Lysine and its monohydrate form are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Identifiers

CAS Number 39665-12-8 (Monohydrate) [3][14]

56-87-1 (Anhydrous L-Lysine) [10][15]

EC Number 200-294-2 [9][12]

PubChem CID 16211825 (Monohydrate) [16]

Molecular Information

Molecular Formula C₆H₁₄N₂O₂·H₂O or C₆H₁₆N₂O₃ [3][14][16]

Molecular Weight 164.20 g/mol (Monohydrate) [14][16][17]

146.19 g/mol (Anhydrous

Basis)
[9][10][18]

Physical Properties

Appearance
White to pale yellow crystalline

powder
[3][6][8]

Melting Point
~207-215 °C (with

decomposition)
[9][17][19]

Solubility in Water >1500 g/L; Very freely soluble [9][10]

Bulk Density 366 kg/m ³ [9]

Chemical Properties

pKₐ Values (Anhydrous) pK₁: 2.18 (carboxyl) [10]

pK₂: 8.95 (α-amino) [10]

pK₃: 10.53 (ε-amino) [10]

pH of Solution
9.0 - 10.5 (80 g/L in H₂O at 20

°C)
[9]

Specific Optical Rotation
+23° to +27° ([α]²⁰/D, c=2 in

1N HCl)
[6][8]
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+22° ([α]²¹/D, c=2 in 6M HCl) [18]

Storage

Recommended Temperature
Room Temperature or +2°C to

+8°C
[6][9][12]

Chemical Structure
L-Lysine is an aliphatic, basic amino acid. Its structure features a central chiral alpha-carbon

bonded to an α-amino group, a carboxyl group, a hydrogen atom, and a side chain containing a

four-carbon aliphatic chain terminated by an ε-amino group.

Stereochemistry and Zwitterionic Form
The "L" designation refers to the stereochemical configuration of the α-amino group, which is

on the left in a Fischer projection. In solid form and at physiological pH, L-Lysine exists as a

zwitterion, where the acidic carboxyl group is deprotonated (-COO⁻) and the basic amino

groups are protonated (-NH₃⁺).

Crystalline Structure
Under ambient conditions, L-Lysine readily forms hydrate phases. Two have been identified: L-

Lysine hemihydrate and L-Lysine monohydrate.[4] The monohydrate consists of one molecule

of L-Lysine for every one molecule of water within its crystal lattice.[3][14] This incorporated

water can influence the compound's stability and solubility characteristics.[3]

Structure Representations:

SMILES (Monohydrate):N--INVALID-LINK--=O)CCCCN.O[3][20]

InChI (Monohydrate):InChI=1S/C6H14N2O2.H2O/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,

(H,9,10);1H2/t5-;/m0./s1[3][9]

Experimental Protocols and Characterization
The characterization of L-Lysine hydrate involves a combination of titration, spectroscopic,

and chromatographic techniques to confirm its identity, purity, and other properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/282677
https://www.chemimpex.com/products/07263
https://www.sigmaaldrich.com/US/en/product/mm/112233
https://www.merckmillipore.com/IN/en/product/L-Lysine-monohydrate,MDA_CHEM-112233
https://discovery.ucl.ac.uk/id/eprint/1497099/1/Williams%20et%20al%202016%20Identification%20and%20Crystal%20Structure%20Determination%20of%20New%20Hydrate%20Phases%20.pdf
https://cymitquimica.com/cas/39665-12-8/
https://www.scbt.com/p/l-plus-lysine-monohydrate-39665-12-8
https://cymitquimica.com/cas/39665-12-8/
https://cymitquimica.com/cas/39665-12-8/
https://www.chemscene.com/39665-12-8.html
https://cymitquimica.com/cas/39665-12-8/
https://www.sigmaaldrich.com/US/en/product/mm/112233
https://www.benchchem.com/product/b3420689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Characterization
The following diagram illustrates a typical workflow for the comprehensive analysis of an L-
Lysine hydrate sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420689#l-lysine-hydrate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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